Cas no 1232407-26-9 (Methyl 2-amino-3-fluoro-4-methylbenzoate)

Methyl 2-amino-3-fluoro-4-methylbenzoate structure

1232407-26-9 structure

Product Name:Methyl 2-amino-3-fluoro-4-methylbenzoate

CAS No:1232407-26-9

MF:C₉H₁₀FNO₂

MW:183.179605960846

MDL:MFCD26086678

CID:2136574

PubChem ID:58572446

Update Time:2024-11-06

Methyl 2-amino-3-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 2-amino-3-fluoro-4-methylbenzoate
- 1232407-26-9
- DA-33049
- MFCD26086678
- EN300-3103113
- SCHEMBL6743879
- Methyl 2-amino-3-fluoro-4-methylbenzoate
- MDL： MFCD26086678
- Inchi： 1S/C9H10FNO2/c1-5-3-4-6(9(12)13-2)8(11)7(5)10/h3-4H,11H2,1-2H3
- InChI Key： VYEICQWUGUNKHF-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=O)OC)C=CC=1C)N

Computed Properties

Exact Mass: 183.06955672g/mol
Monoisotopic Mass: 183.06955672g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3
XLogP3: 2.1

Methyl 2-amino-3-fluoro-4-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019100851-250mg	Methyl 2-amino-3-fluoro-4-methylbenzoate	1232407-26-9	95%	250mg	$417.30	2023-09-03
Alichem	A019100851-1g	Methyl 2-amino-3-fluoro-4-methylbenzoate	1232407-26-9	95%	1g	$984.75	2023-09-03
Enamine	EN300-3103113-0.05g	methyl 2-amino-3-fluoro-4-methylbenzoate	1232407-26-9	95.0%	0.05g	$803.0	2025-03-19
Enamine	EN300-3103113-0.1g	methyl 2-amino-3-fluoro-4-methylbenzoate	1232407-26-9	95.0%	0.1g	$842.0	2025-03-19
Enamine	EN300-3103113-0.25g	methyl 2-amino-3-fluoro-4-methylbenzoate	1232407-26-9	95.0%	0.25g	$880.0	2025-03-19
Enamine	EN300-3103113-0.5g	methyl 2-amino-3-fluoro-4-methylbenzoate	1232407-26-9	95.0%	0.5g	$919.0	2025-03-19
Enamine	EN300-3103113-1.0g	methyl 2-amino-3-fluoro-4-methylbenzoate	1232407-26-9	95.0%	1.0g	$956.0	2025-03-19
Enamine	EN300-3103113-2.5g	methyl 2-amino-3-fluoro-4-methylbenzoate	1232407-26-9	95.0%	2.5g	$1874.0	2025-03-19
Enamine	EN300-3103113-5.0g	methyl 2-amino-3-fluoro-4-methylbenzoate	1232407-26-9	95.0%	5.0g	$2774.0	2025-03-19
Enamine	EN300-3103113-10.0g	methyl 2-amino-3-fluoro-4-methylbenzoate	1232407-26-9	95.0%	10.0g	$4114.0	2025-03-19

Methyl 2-amino-3-fluoro-4-methylbenzoate Related Literature

1. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
2. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
5. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459

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